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Abstract
This document provides a detailed protocol for the intravitreal (IVT) injection of FHT-1204, a

potent SMARCA4/SMARCA2 ATPase inhibitor, in mouse models. The protocol is designed for

preclinical research aiming to evaluate the efficacy and safety of FHT-1204 in studies of ocular

diseases. The procedures outlined below are synthesized from established methodologies for

intravitreal injections in mice and are intended to serve as a comprehensive guide. It is crucial

to note that a specific, publicly available protocol for FHT-1204 IVT injection was not identified;

therefore, the formulation and dosage sections are presented as recommendations that require

empirical validation by the end-user.

Introduction
Intravitreal injection is a standard and essential procedure in ophthalmic research, allowing for

the direct administration of therapeutic agents into the vitreous humor of the eye. This route of

administration is critical for targeting diseases of the posterior segment of the eye. FHT-1204 is

an investigational compound that has been identified as a potent inhibitor of

SMARCA4/SMARCA2 ATPase (BRG1 and BRM) with IC50 values of ≤10 nM[1]. The
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therapeutic potential of FHT-1204 in ocular pathologies necessitates a standardized and

reproducible protocol for its delivery in relevant animal models. This application note provides a

step-by-step methodology for the intravitreal injection of FHT-1204 in mice, covering animal

preparation, injection technique, and post-procedural care.

Materials and Reagents
A comprehensive list of necessary materials and reagents is provided in the table below.
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Category Item Supplier (Example)
Catalog Number

(Example)

Test Article FHT-1204 GlpBio GC20894

Anesthetics Ketamine - -

Xylazine - -

Isoflurane - -

Topical Anesthetic
0.5% Proparacaine

Hydrochloride

Alcon Laboratories,

Inc.
-

Mydriatic Agents 1% Tropicamide - -

2.5% Phenylephrine - -

Antibiotics
Ofloxacin ophthalmic

solution 0.3%
Allergan Inc. -

Bacitracin ophthalmic

ointment
E. Fougera & Co. -

Vehicle/Solvent
Dimethyl sulfoxide

(DMSO)
Sigma-Aldrich -

Phosphate-Buffered

Saline (PBS), sterile
- -

Injection Equipment
Hamilton Syringe

(e.g., 10 µL)
Hamilton 701RN

33-gauge or 34-gauge

blunt-end needles
Hamilton -

27-gauge or 30-gauge

sharp needles (for

incision)

BD -

Animal Care Lubricant eye drops - -

Heating pad - -
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Surgical Tools
Surgical microscope

or stereomicroscope
- -

Fine-tipped forceps - -

Formulation of FHT-1204 for Intravitreal Injection
Note: The following formulation is a recommendation and should be optimized based on

solubility and tolerability studies.

FHT-1204 is a small molecule that may require a co-solvent for solubilization. A common

approach for preclinical formulations involves the use of a minimal amount of an organic

solvent, such as dimethyl sulfoxide (DMSO), diluted in a sterile physiological buffer like

phosphate-buffered saline (PBS)[2].

Component Stock Concentration
Working

Concentration
Vehicle Composition

FHT-1204
10 mM in 100%

DMSO
10 µM (example)

0.1% DMSO in sterile

PBS

Vehicle Control - -
0.1% DMSO in sterile

PBS

Preparation of Working Solution (Example for 10 µM):

Prepare a 10 mM stock solution of FHT-1204 in 100% DMSO.

To prepare the working solution, perform a serial dilution. For a final concentration of 10 µM

with 0.1% DMSO, dilute the stock solution 1:100 in sterile PBS, and then further dilute to the

final desired concentration.

The vehicle control should consist of the same final concentration of DMSO in sterile PBS as

the FHT-1204 solution[2].

Experimental Protocol
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The following protocol details the steps for performing an intravitreal injection in mice.

I. Animal Preparation
Anesthesia: Anesthetize the mouse using either inhaled isoflurane or an intraperitoneal

injection of a ketamine/xylazine cocktail[3][4]. A combination of ketamine (e.g., 80-100

mg/kg) and xylazine (e.g., 5-10 mg/kg) is commonly used[3][4]. Ensure the animal is fully

anesthetized by checking for the absence of a pedal withdrawal reflex.

Pupil Dilation: Apply one drop of 1% tropicamide and one drop of 2.5% phenylephrine to the

eye that will be injected[5][6][7][8]. Allow 5-10 minutes for the pupil to fully dilate.

Positioning and Prophylaxis: Place the mouse on a heating pad to maintain body

temperature. Position the animal under a surgical microscope. Apply a drop of 0.5%

proparacaine hydrochloride for topical anesthesia and a drop of 0.3% ofloxacin ophthalmic

solution to prevent infection[2].

II. Intravitreal Injection Procedure
The workflow for the intravitreal injection is depicted in the diagram below.
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Animal Preparation

Injection Procedure

Post-Operative Care

Anesthetize Mouse
(e.g., Ketamine/Xylazine)

Dilate Pupil
(Tropicamide/Phenylephrine)

Position Under Microscope
Apply Topical Anesthetic & Antibiotic

Create Scleral Incision
(~0.5mm posterior to limbus with 27G/30G needle)

Insert Blunt-End Needle
(33G/34G) through incision

Slowly Inject 1-2 µL of FHT-1204
(or vehicle) into vitreous

Hold Needle for 1-2 min
then slowly withdraw

Apply Antibiotic Ointment
(e.g., Bacitracin)

Monitor Animal During Recovery
on a heating pad
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Figure 1: Experimental workflow for intravitreal injection in mice.
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Scleral Incision: Under the surgical microscope, make a small incision approximately 0.5 mm

posterior to the temporal limbus using a sterile 27-gauge or 30-gauge sharp needle[2][9]. Be

careful to avoid damaging the lens.

Needle Insertion: Gently insert a 33-gauge or 34-gauge blunt-end needle attached to a

Hamilton syringe through the incision[9].

Injection: Slowly inject 1-2 µL of the FHT-1204 solution or vehicle control into the center of

the vitreous cavity[2]. The injection should be performed over approximately 1-2 minutes to

avoid a rapid increase in intraocular pressure.

Needle Withdrawal: After the injection, keep the needle in place for 1-2 minutes to prevent

reflux of the injected solution, then slowly withdraw the needle[9].

III. Post-Operative Care
Antibiotic Application: Immediately after withdrawing the needle, apply a small amount of

bacitracin ophthalmic ointment to the injection site to prevent infection[2].

Recovery: Place the animal in a clean cage on a heating pad for recovery. Monitor the

animal until it is fully ambulatory.

Quantitative Data Summary
The following table provides a summary of key quantitative parameters for the intravitreal

injection protocol.
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Parameter Value Reference

Anesthesia (Ketamine) 80-100 mg/kg (IP) [3]

Anesthesia (Xylazine) 5-10 mg/kg (IP) [3]

Pupil Dilation (Tropicamide) 1% [5][7][8]

Pupil Dilation (Phenylephrine) 2.5% [5]

Topical Anesthetic 0.5% Proparacaine HCl [2]

Topical Antibiotic (Pre-

injection)
0.3% Ofloxacin [2]

Injection Volume 1 - 2 µL [2]

Incision Needle Gauge 27G or 30G [2][9]

Injection Needle Gauge 33G or 34G (blunt) [9]

Topical Antibiotic (Post-

injection)
Bacitracin Ointment [2]

Signaling Pathway of FHT-1204
FHT-1204 is an inhibitor of the ATPase activity of SMARCA4 (BRG1) and SMARCA2 (BRM),

which are catalytic subunits of the SWI/SNF chromatin remodeling complex. By inhibiting these

ATPases, FHT-1204 modulates gene expression, which may have therapeutic effects in

various diseases.
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Figure 2: Proposed mechanism of action for FHT-1204.

Conclusion
This document provides a comprehensive and detailed protocol for the intravitreal injection of

FHT-1204 in mouse models. Adherence to this protocol, with appropriate optimization of the

FHT-1204 formulation and dosage, will enable researchers to conduct reproducible preclinical

studies to evaluate the therapeutic potential of this novel compound in ophthalmology. Careful

surgical technique and post-operative care are paramount to ensure the welfare of the animals

and the integrity of the experimental results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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